Cas no 1361882-54-3 (3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361882-54-3
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4993908
• Update Time: 2025-05-20

3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)11-3-2-4-12(17)13(11)8-5-9(15)7-10(16)6-8/h2-7H,1H3
• InChI Key： DUQZWPVSVSLYIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester

Research Briefing on 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS: 1361882-54-3)

3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS: 1361882-54-3) is a biphenyl derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogenated structure, has shown promising potential in various research applications, particularly in drug discovery and development. The presence of chlorine and fluorine atoms at specific positions on the biphenyl scaffold enhances its reactivity and binding affinity, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for its application in large-scale pharmaceutical production.

In the context of medicinal chemistry, 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester has been investigated as a potential precursor for the development of novel therapeutic agents. Its structural features suggest that it could serve as a key building block for compounds targeting specific biological pathways, such as enzyme inhibition or receptor modulation. Preliminary in vitro studies have demonstrated its ability to interact with certain protein targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most significant findings in recent research is the compound's role in the synthesis of kinase inhibitors. Kinases are a critical class of enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The halogenated biphenyl core of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester provides a rigid and hydrophobic framework that can be further functionalized to enhance selectivity and potency against specific kinase targets.

Despite its promising attributes, challenges remain in the application of 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are also exploring the use of computational modeling and molecular docking simulations to predict the compound's interactions with biological targets, thereby guiding the design of more effective derivatives.

In conclusion, 3',5'-Dichloro-6-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS: 1361882-54-3) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological interactions, and expanding its applications in the development of new therapeutic agents. As the field advances, this compound is expected to play an increasingly important role in the discovery of innovative treatments for various diseases.